Cas no 2171250-25-0 (5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2171250-25-0
• MF: C₂₄H₂₃N₃O₆
• MW: 449.455926179886
• CID: 6592722
• PubChem ID: 165820300
• Update Time: 2025-10-28

5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid
• 2171250-25-0
• 5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-1,2-oxazole-3-carboxylic acid
• EN300-1536028

• Inchi： 1S/C24H23N3O6/c1-2-20(22(28)25-12-14-11-21(23(29)30)27-33-14)26-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-11,19-20H,2,12-13H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t20-/m0/s1
• InChI Key： UJIXMGKUPGMFRX-FQEVSTJZSA-N
• SMILES： O(C(N[C@H](C(NCC1=CC(C(=O)O)=NO1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.15868546g/mol
• Monoisotopic Mass: 449.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Additional information on 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid

5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid (CAS No. 2171250-25-0): A Comprehensive Overview

5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid, with CAS No. 2171250-25-0, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a 1,2-oxazole ring system. The Fmoc group is a well-known protecting group in peptide synthesis, while the 1,2-oxazole moiety contributes to the compound's unique electronic and steric properties.

The synthesis of this compound involves a multi-step process that typically includes the coupling of an amino acid derivative with the Fmoc group. Recent advancements in peptide chemistry have enabled more efficient and scalable methods for synthesizing such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels. This approach has been particularly beneficial in the preparation of complex molecules like CAS No. 2171250-25-0, which require precise control over stereochemistry and functional group compatibility.

The structural complexity of CAS No. 2171250-25-0 makes it an attractive candidate for various applications in drug discovery. The Fmoc group plays a crucial role in protecting the amine functionality during peptide synthesis, ensuring that the molecule remains stable during subsequent reactions. Meanwhile, the 1,2-oxazole ring system introduces additional functionality, such as hydrogen bonding capabilities and potential sites for further modification. These features make the compound a versatile building block for constructing bioactive molecules with tailored properties.

Recent studies have highlighted the potential of CAS No. 2171250-25-0 as a lead compound in the development of novel therapeutic agents. For example, researchers have investigated its ability to modulate key biological targets, such as protein kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. Preclinical data suggest that this compound exhibits promising activity in inhibiting these targets, making it a strong candidate for further exploration in drug development pipelines.

In addition to its therapeutic potential, CAS No. 2171250-25-0 has also been utilized as a tool compound in biochemical assays and structural studies. Its unique structure allows researchers to probe specific interactions within complex biological systems, providing valuable insights into molecular recognition and binding mechanisms. Furthermore, advancements in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled detailed characterization of this compound's properties at both the molecular and supramolecular levels.

From an environmental standpoint, the synthesis and handling of CAS No. 2171250-25-0 are conducted under strict safety protocols to minimize any potential risks to human health or the environment. The compound is not classified as a hazardous material under current regulations; however, proper precautions are taken during its production and use to ensure compliance with safety standards.

In conclusion, CAS No. 2171